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The table below summarizes the anti-inflammatory effects of roxatidine observed in various experimental

models.

Experimental

Dosagel/Concentration

Target/Pathwa Key Observed Effects Citation
Model ¢ y v (In Vitrolin Vivo)
LPS-induced NF-kB, p38 I PGEz, NO, histamine; In vitro [1]
RAW 264.7 MAPK 1 COX-2,iNOS, HDC,;
Macrophages | VEGF-1, TNF-q, IL-6,

IL-1B [1]

PMACI- NF-kB, p38 I TNF-q, IL-6, IL-13 In vitro (6.25 to 100 pM,;
stimulated MAPK/MKK3/6, production and mRNA;  non-cytotoxic) [2]
HMC-1 Mast caspase-1 suppressed NF-kB
Cells nuclear translocation,

IKB-a phosphorylation,
caspase-1 activation [2]
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Experimental Dosagel/Concentration o
Target/Pathway Key Observed Effects . . Citation

Model (In Vitrolin Vivo)

Dfb-induced NF-kB, AhR, | clinical severity, IgE, In vivo (10 and 20

Atopic SIRT1 histamine; | mg/kg, oral) [3]

Dermatitis (AD) inflammatory cytokines;

Mouse Model 1 filaggrin expression;

protected skin barrier

[3]

Silicone NF-kB, p38 | pro-inflammatory In vitro (25 pM); In vivo
Implant- MAPK cytokines (IL-1f3, IL-6, (mouse model) [4]
Induced TNF-0); | fibroblast

Fibrosis Model proliferation; inhibited

capsular contracture [4]

Compound NF-kB, p38 | allergic inflammation In vivo (mouse model)
48/80-induced MAPK and cytokine [2]

Anaphylaxis & production; suppressed

CHS Models mast cell-mediated

inflammation and
dendritic cell migration

(2]

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here is a detailed methodology for key

experiments.

e Cell Culture and Stimulation

o Macrophages (RAW 264.7): Culture in recommended medium (e.g., DMEM with 10% FBS).
Pre-treat cells with roxatidine (e.g., 1 hour) before inducing inflammation with LPS (e.g., 100
ng/ml to 1 pg/ml) [1].

o Mast Cells (HMC-1): Culture in appropriate medium. Pre-treat with roxatidine before
stimulation with PMACI (Phorbol 12-myristate 13-acetate and Calcium lonophore) to trigger
allergic inflammation [2].
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o Fibroblasts (L929) and Co-culture: To model fibrosis, culture fibroblasts with conditioned
media from implant-material-stimulated macrophages that were pre-treated with or without
roxatidine [4].

¢ In Vivo Animal Models

o Atopic Dermatitis (AD) Model: Use NC/Nga mice. Induce AD-like lesions by topical
application of Dermatophagoides farinae body (Dfb) ointment twice weekly for 8 weeks.
Administer roxatidine orally (10-20 mg/kg) daily during the last 4 weeks [3].

o Capsular Contracture/Fibrosis Model: Plant silicone implant material subcutaneously in mice.
Administer roxatidine mixed with drinking water [4].

o Anaphylaxis Model: Inject mice with compound 48/80. Administer roxatidine prior to or
concurrently with the challenge to assess protection against systemic anaphylaxis [2].

e Key Readouts and Analytical Methods

o Cytokine Measurement: Quantify levels of TNF-a, IL-6, and IL-13 in serum, skin
homogenates, or cell culture supernatants using ELISA kits [3] [4] [2].

o Protein Expression Analysis: Use Western blotting to analyze the expression and
phosphorylation status of key signaling proteins (e.g., IkBa, p65, p38, MK2) and skin barrier
proteins (e.qg., filaggrin) [3] [2] [1].

o Gene Expression Analysis: Perform quantitative RT-PCR (qRT-PCR) to measure mRNA
levels of pro-inflammatory cytokines and other targets [4] [2].

o Histological Examination: Stain skin or fibrotic capsule tissue sections (e.g., with H&E) to
evaluate inflammatory cell infiltration, mast cell numbers, and skin/fibrosis morphology [3] [2].

Molecular Mechanisms of Action

Roxatidine's anti-inflammatory effects are primarily mediated by inhibiting the NF-kB and p38 MAPK

signaling pathways, as illustrated below.

The diagram shows that roxatidine exerts its effects by targeting two key pro-inflammatory pathways:

¢ NF-kB Pathway: Roxatidine inhibits the activation of IKK, preventing the phosphorylation and
degradation of IkB. This sequesters NF-kB in the cytoplasm, blocking its translocation to the nucleus
and the subsequent transcription of genes for TNF-q, IL-6, and IL-1[3 [2] [1].

¢ p38 MAPK Pathway: Roxatidine also inhibits the phosphorylation of p38 MAPK and its upstream
activators (MKK3/6), dampening this complementary pathway that enhances the production of
inflammatory cytokines [2] [1].
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Key Insights for Drug Development

¢ Dual-Action Therapeutic: Roxatidine offers a unique profile as both an H2-receptor antagonist and
an anti-inflammatory agent, which could be beneficial for treating inflammation intertwined with
conditions like stress-induced ulcers [5].

e Beyond Traditional NSAIDs: Its mechanism is distinct from COX-inhibiting NSAIDs [6] [7],
suggesting potential for different efficacy and safety profiles. It may be a candidate for patients who
cannot tolerate traditional NSAIDs.

¢ Promising Indications: Strong preclinical data supports further investigation into specific conditions
like allergic inflammation [2], atopic dermatitis [3], and the prevention of fibrosis around medical
implants [4].

¢ Translation to Clinic: A critical step is determining whether the effective concentrations used in these
in vitro studies (e.g., 25-100 pM) [4] [2] are achievable and safe in human plasma.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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